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A detailed guide for researchers and scientists on the environmental impact of various

refrigerants, offering a comparative analysis of their Global Warming Potential (GWP) and

Ozone Depletion Potential (ODP). This guide includes an examination of 2,2-Difluoropropane
and provides an overview of the experimental protocols used to determine these critical

environmental metrics.

The selection of refrigerants in various applications, from laboratory equipment to industrial

cooling systems, has significant environmental consequences. Two key metrics, the Ozone

Depletion Potential (ODP) and the Global Warming Potential (GWP), are used to quantify these

impacts. This guide provides a comparative analysis of the environmental impact of 2,2-
Difluoropropane (R-272ca) alongside other common refrigerants, supported by a summary of

their environmental properties and an overview of the methodologies used to determine them.

Comparative Environmental Impact of Refrigerants
The environmental safety of a refrigerant is primarily assessed by its ODP and GWP. The ODP

indicates the relative ability of a substance to cause degradation of the stratospheric ozone

layer, with the reference value of 1.0 assigned to trichlorofluoromethane (CFC-11).[1] The GWP

is a measure of how much heat a greenhouse gas traps in the atmosphere over a specific time

horizon, relative to carbon dioxide (CO2), which has a GWP of 1.[2][3] A 100-year time horizon

is the most commonly used period for GWP assessment.[2][3]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1294401?utm_src=pdf-interest
https://www.benchchem.com/product/b1294401?utm_src=pdf-body
https://www.benchchem.com/product/b1294401?utm_src=pdf-body
https://www.benchchem.com/product/b1294401?utm_src=pdf-body
https://en.wikipedia.org/wiki/Ozone_depletion_potential
https://www.canada.ca/en/environment-climate-change/services/climate-change/greenhouse-gas-emissions/quantification-guidance/global-warming-potentials.html
https://ghgprotocol.org/sites/default/files/2024-08/Global-Warming-Potential-Values%20%28August%202024%29.pdf
https://www.canada.ca/en/environment-climate-change/services/climate-change/greenhouse-gas-emissions/quantification-guidance/global-warming-potentials.html
https://ghgprotocol.org/sites/default/files/2024-08/Global-Warming-Potential-Values%20%28August%202024%29.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294401?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


While a specific, publicly listed Global Warming Potential (GWP) for 2,2-Difluoropropane (R-

272ca) is not readily available in the reviewed scientific literature and regulatory databases, its

chemical classification as a hydrofluorocarbon (HFC) provides insight into its environmental

properties. HFCs do not contain chlorine or bromine, the primary elements responsible for

stratospheric ozone depletion.[1] Consequently, the Ozone Depletion Potential (ODP) of 2,2-
Difluoropropane is considered to be zero.[1]

For comparison, the following table summarizes the GWP (100-year) and ODP values for a

range of commonly used refrigerants.
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Refrigerant Class Refrigerant GWP (100-year)
Ozone Depletion
Potential (ODP)

Hydrofluorocarbon

(HFC)

2,2-Difluoropropane

(R-272ca)
Not readily available 0

Chlorofluorocarbon

(CFC)

R-11

(Trichlorofluoromethan

e)

4,750 1.0

Chlorofluorocarbon

(CFC)

R-12

(Dichlorodifluorometh

ane)

10,900 1.0

Hydrochlorofluorocarb

on (HCFC)

R-22

(Chlorodifluoromethan

e)

1,810 0.055

Hydrofluorocarbon

(HFC)

R-32

(Difluoromethane)
675 0

Hydrofluorocarbon

(HFC)

R-134a (1,1,1,2-

Tetrafluoroethane)
1,430 0

Hydrofluorocarbon

(HFC)
R-404A (Blend) 3,922 0

Hydrofluorocarbon

(HFC)
R-410A (Blend) 2,088 0

Hydrofluoroolefin

(HFO)
R-1234yf <1 0

Natural Refrigerant
R-744 (Carbon

Dioxide)
1 0

Natural Refrigerant R-290 (Propane) ~3 0

Natural Refrigerant R-600a (Isobutane) ~3 0

Note: GWP and ODP values can vary slightly depending on the source and the assessment

report (e.g., IPCC Assessment Reports). The values presented here are representative figures.
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Experimental Protocols for Determining
Environmental Impact
The determination of a refrigerant's GWP and ODP involves a combination of laboratory

measurements and atmospheric modeling.

Global Warming Potential (GWP) Determination
The calculation of GWP is based on two primary factors: the radiative efficiency of the molecule

and its atmospheric lifetime.[4] The general protocol involves:

Measurement of Radiative Efficiency:

Methodology: The radiative efficiency, which is the measure of a gas's ability to absorb

infrared radiation, is typically determined using Fourier Transform Infrared (FTIR)

spectroscopy.

Procedure: A sample of the gas at a known concentration is introduced into a gas cell with

a defined path length. An infrared light source is passed through the cell, and the

absorption spectrum is recorded by the FTIR spectrometer. By analyzing the amount of

light absorbed at different wavelengths, the radiative forcing per unit concentration can be

calculated.

Determination of Atmospheric Lifetime:

Methodology: The atmospheric lifetime of a volatile organic compound is determined by its

reaction rates with atmospheric oxidants, primarily the hydroxyl radical (OH). This can be

assessed through laboratory experiments and computational modeling.

Experimental Procedure (Smog Chamber):

A known concentration of the refrigerant and a reference compound with a well-

established OH reaction rate constant are introduced into an environmental (smog)

chamber.

OH radicals are generated within the chamber, often through the photolysis of ozone in

the presence of water vapor or the photolysis of other precursors like methyl nitrite.
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The concentrations of the refrigerant and the reference compound are monitored over

time using techniques such as gas chromatography-mass spectrometry (GC-MS).

By comparing the decay rate of the refrigerant to that of the reference compound, its

reaction rate constant with OH can be determined. The atmospheric lifetime is then

calculated from this rate constant and the average atmospheric concentration of OH

radicals.

Computational Modeling: Molecular modeling techniques can be used to predict the

reaction rates of the refrigerant with atmospheric oxidants, providing a theoretical estimate

of its atmospheric lifetime.

GWP Calculation:

Once the radiative efficiency and atmospheric lifetime are determined, the GWP is

calculated by integrating the radiative forcing of a pulse emission of the gas over a

specified time horizon (typically 100 years) and dividing it by the integrated radiative

forcing of a pulse emission of an equal mass of CO2 over the same period. This

calculation is guided by the methodologies outlined by the Intergovernmental Panel on

Climate Change (IPCC).

Ozone Depletion Potential (ODP) Determination
The ODP of a substance is calculated relative to CFC-11. The process involves:

Atmospheric Modeling:

Methodology: Complex two- and three-dimensional atmospheric chemistry models are

used to simulate the impact of a substance on the ozone layer.

Procedure:

The model is run with a simulated release of a specific mass of the substance in

question.

The model calculates the resulting changes in stratospheric ozone concentrations over

time, taking into account atmospheric transport, chemical reactions, and photolysis.
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The same model is then run with a simulated release of an equal mass of CFC-11.

The ODP is calculated as the ratio of the total ozone depletion caused by the substance

to the total ozone depletion caused by CFC-11 over the entire atmospheric lifetime of

the substance.

The World Meteorological Organization (WMO), in collaboration with other international bodies,

provides the scientific assessments that form the basis for internationally agreed-upon ODP

values, such as those used in the Montreal Protocol.

Environmental Impact Comparison Workflow
The following diagram illustrates the logical workflow for comparing the environmental impact of

different refrigerants.
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Caption: Workflow for comparing refrigerant environmental impacts.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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